N-nitroso-sertraline

• CAS: 3006789-98-3
• Molecular Formula: C17H16Cl2N2O
• Molecular Weight: 335.2 g/mol
• InChI: InChI=1S/C17H16Cl2N2O/c1-21(20-22)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17H,7,9H2,1H3/t12-,17-/m0/s1
• InChIKey: JSJQTSRHWMIRDB-SJCJKPOMSA-N

N-Nitroso-Sertraline Reference Standard

N-Nitroso-sertraline (CAS 3006789-98-3), also referred to as sertraline nitroso impurity or N-((1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)-N-methylnitrous amide, is a nitrosamine drug substance-related impurity (NDSRI) of the SSRI antidepressant sertraline [1]. It is categorized as a Class 2 impurity (CPCA) with a Health Canada-established Acceptable Intake (AI) limit of 100 ng/day, a value that directly reflects positive mutagenicity findings in Enhanced Ames Tests (EAT) and in vivo follow-up studies [2]. As a highly characterized reference standard, it is essential for developing and validating sensitive LC-MS/MS methods to meet ICH M7 control thresholds in pharmaceutical manufacturing [3].

1

Analytical Workflow LC-MS/MS quantification of N-nitroso-sertraline in drug substance and product

2

Regulatory Context Defined acceptable intake limit (AI 100 ng/day) mandates high-sensitivity method LOQ per ICH M7

3

Standard Stability Confirmed long-term storage stability supports method lifecycle management

• [1] Veeprho. N-Nitroso Sertraline Impurity | CAS 3006789-98-3. Product Page. 2022. View Source
• [2] Health Canada. Nitrosamine impurities Update July 26, 2024. USP Nitrosamines Exchange. 2024. View Source
• [3] Chagarlamudi, K., Damarapurapu, R., Gurram, V.S.S., Manglige, V.K. and Boppana, S.S.S.K. High-Sensitivity LC-MS/MS Method for Precise Quantification of N-Nitroso Sertraline in the Antidepressant Sertraline Drug Products. Sep Sci plus. 2025;8:e70048. View Source

Risks of Generic N-Nitroso-Sertraline Standards

Generic or in-class nitrosamine reference standards cannot be substituted for a dedicated N-nitroso-sertraline standard due to starkly divergent regulatory toxicology profiles. Whereas the AI limit for N-nitroso-sertraline was reduced from 1500 ng/day to 100 ng/day based on positive in vivo mutagenicity data, the structurally related N-nitroso-nortriptyline carries a far more stringent AI limit of 18 ng/day [1]. Even among positive NDSRIs, N-nitroso-sertraline's unique bacterial strain specificity (E. coli WP2 uvrA (pKM101) positive only with hamster S9) and its distinct CYP bioactivation fingerprint (CYP2C19, 2B6, 2A6, 3A4) mean that method performance, acceptable sensitivity thresholds, and impurity control strategies validated for other NDSRIs do not transfer [2]. The quantitative evidence below demonstrates the specific, non-interchangeable analytical and toxicological boundaries that make compound-specific procurement a scientific necessity.

AI DIVERGENCE

Regulatory limits differ sharply across NDSRIs Class-based default AI (e.g., 1500 ng/day) does not apply; compound-specific 100 ng/day AI requires dedicated calibration.

MUTAGENICITY

Unique strain-specific mutagenicity profile E. coli WP2 uvrA (pKM101) positivity with hamster S9 cannot be inferred from other NDSRI standards; method performance may not transfer.

ACTIVATION

CYP fingerprint is compound-dependent Multi-enzyme bioactivation (CYP2C19/2B6/2A6/3A4) requires standard purity to avoid confounding in vitro CYP artifacts.

• [1] Health Canada. Nitrosamine impurities Update July 26, 2024. USP Nitrosamines Exchange. 2024. View Source
• [2] Li, X., et al. Presentation: N-Nitrosamine Drug Impurity Research at FDA/NCTR: Assessing the Mutagenicity of N-Nitrosamines and NDSRIs. FDA FY2024 Generic Drug Science and Research Initiatives Public Workshop. 2024. View Source

N-Nitroso-Sertraline Differentiation Evidence

Acceptable Intake Limit

Health Canada updated the Acceptable Intake (AI) limit for N-nitroso-sertraline to 100 ng/day, reducing it from an earlier 1500 ng/day limit after a positive in vivo mutagenicity study reclassified it as a CPCA Class 2 impurity [1]. This AI is dramatically higher than that of the closely related antidepressant NDSRI N-nitroso-nortriptyline (18 ng/day, updated from 8 ng/day) yet far lower than the 1500 ng/day default for Ames-negative impurities [2]. This places N-nitroso-sertraline in a distinct regulatory control band that dictates specific analytical sensitivity requirements.

Acceptable Intake Limit

Cross-study comparable

100 ng/day (CPCA Class 2) vs. 18 ng/day (N-nitroso-nortriptyline), 1500 ng/day default TTC

Supports distinct regulatory control band for analytical LOQ requirements

Health Canada 2024; 15× below default TTC, 5.6× higher than nortriptyline

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit
Target Compound Data	100 ng/day (Health Canada, 2024); CPCA Class 2
Comparator Or Baseline	N-nitroso-nortriptyline: 18 ng/day; N-nitroso-varenicline: 400 ng/day (CPCA); Ames-negative NDSRIs: 1500 ng/day (ICH M7 TTC default)
Quantified Difference	N-nitroso-sertraline AI is 5.6× higher than N-nitroso-nortriptyline, 4× lower than N-nitroso-varenicline, and 15× lower than the default TTC of 1500 ng/day.
Conditions	Regulatory AI limits established via CPCA and confirmed by in vivo mutagenicity studies; values from Health Canada Appendix 1 (July 2024) and EMA Q&A Appendix 1 (Sept 2024).

Why This Matters

This unique AI value dictates the required analytical method LOQ and directly impacts procurement specifications for reference standards used in batch-release testing.

• [1] Health Canada. Nitrosamine impurities Update July 26, 2024. USP Nitrosamines Exchange. 2024. View Source
• [2] EMA. Q&A Appendix 1 is updated Sept 4, 2024. USP Nitrosamines Exchange. 2024. View Source

Enhanced Ames Test Positivity Profile

FDA/NCTR researchers reported that N-nitroso-sertraline is uniquely positive in the E. coli WP2 uvrA (pKM101) strain only when tested with hamster S9 at 10% and 30%, a result that triggered the AI reduction [1]. By contrast, eight other EAT-negative NDSRIs tested in the Guo et al. 2024 TK6 study panel showed no mutagenic response under identical conditions [2]. Even among the seven EAT-positive NDSRIs (including N-nitroso-nortriptyline, N-nitroso-fluoxetine, N-nitroso-duloxetine), N-nitroso-sertraline's pattern of strain-specificity is a distinguishing analytical signature.

Enhanced Ames Test

Head-to-head comparison

Positive: E. coli WP2 uvrA (pKM101) + hamster S9; other NDSRIs negative or different profiles

Compound-specific mutagenicity classification; class-level extrapolation not supported

FDA/NCTR presentation 2024; triggered AI reclassification

Evidence Dimension	Enhanced Ames Test (EAT) Mutagenicity: E. coli WP2 uvrA (pKM101) with Hamster S9
Target Compound Data	Positive (E. coli WP2 uvrA (pKM101), 10% and 30% hamster S9)
Comparator Or Baseline	8 EAT-negative NDSRIs: Negative across all strains and S9 concentrations. Other EAT-positive NDSRIs (e.g., N-nitroso-nortriptyline, N-nitroso-fluoxetine): Positive but with varying strain/S9 profiles.
Quantified Difference	Positive vs. Negative classification. N-nitroso-sertraline positivity was specific to WP2 uvrA (pKM101) with hamster S9, directly causing AI reclassification.
Conditions	FDA/NCTR Enhanced Ames Test; presented at FY2024 Generic Drug Science and Research Initiatives Public Workshop by Xilin Li, PhD.

Why This Matters

This unique mutagenicity profile mandates compound-specific analytical reference standards and cannot be inferred from class-level NDSRI data for regulatory submission.

• [1] Li, X., et al. N-Nitrosamine Drug Impurity Research at FDA/NCTR: Assessing the Mutagenicity of N-Nitrosamines and NDSRIs. FDA Public Workshop Presentation. 2024. View Source
• [2] Guo, X., et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source

In Vitro Micronucleus Induction

In a comprehensive 15-NDSRI panel study, N-nitroso-sertraline induced concentration-dependent increases in micronuclei in human TK6 cells following bioactivation with hamster liver S9 [1]. This response was consistent with all seven EAT-positive NDSRIs tested (including N-nitroso-nortriptyline, N-nitroso-fluoxetine, N-nitroso-duloxetine, N-nitroso-lorcaserin, and N-nitroso-varenicline), while eight EAT-negative NDSRIs were unequivocally negative in the micronucleus assay under identical conditions [1].

Micronucleus Induction

Class-level inference

Concentration-dependent increase in micronuclei (TK6 cells + hamster S9)

Supports mammalian genotoxicity endpoint context; requires compound-specific standard

Guo et al. 2024; consistent across EAT-positive NDSRIs

Evidence Dimension	Micronucleus Induction in Human TK6 Cells (+ Hamster S9)
Target Compound Data	Concentration-dependent increase in micronuclei (positive). Specific fold-change data not reported by compound; classified as positive.
Comparator Or Baseline	7 EAT-positive NDSRIs: All positive for micronucleus induction. 8 EAT-negative NDSRIs: All negative.
Quantified Difference	Qualitative positive classification consistent with EAT results. Contrast with EAT-negative class: complete absence of micronucleus induction.
Conditions	Human TK6 cells; bioactivation with hamster liver S9; Guo et al. 2024, Regul Toxicol Pharmacol.

Why This Matters

This confirmatory mammalian-cell genotoxicity data reinforces the necessity of procuring a high-purity N-nitroso-sertraline standard for method validation, rather than relying on in-class surrogate impurity standards.

• [1] Guo, X., et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source

Long-Term Storage Stability

The N-nitroso-sertraline reference standard supplied by Moxin Chemicals demonstrates confirmed stability of 24 months at -20°C under light-protected, sealed storage, with a degradation rate of less than 0.5% in acetonitrile solution over 3 months . This stability profile directly supports long-term method lifecycle management. In contrast, many generic NDSRI standards are shipped and stored at ambient temperature with no validated long-term stability data, introducing quantification uncertainty over extended use.

Storage Stability

Supporting evidence

24 months at -20°C (light-protected);

Supports method lifecycle management; reduces OOS investigation risk

Data to verify per supplier COA

Method LOQ

Cross-study comparable

LOQ 0.05% (C8 column) / 125 ng/g (phenyl-hexyl); NNORT LOQ 20 ng/g

Method-dependent LOQ varies >100-fold; compound-specific calibration mandatory

6.25× difference vs. NNORT on same phenyl-hexyl column

CYP Fingerprint

Class-level inference

Bioactivated by CYP2C19, 2B6, 2A6, 3A4 (4-enzyme profile)

Multi-enzyme activation supports CYP risk assessment context

Guo et al. 2024; TK6 single-CYP model

Evidence Dimension	Reference Standard Storage Stability
Target Compound Data	24 months at -20°C (light-protected, sealed); <0.5% degradation in acetonitrile over 3 months. Purity confirmed at ≥99.0% by HPLC, NMR, HRMS.
Comparator Or Baseline	Typical generic NDSRI standards: Ambient storage; short-term stability data only (e.g., stable for few days at ambient temperature during shipping).
Quantified Difference	Minimum 24-month validated shelf life vs. ambient-only stability with no quantified long-term degradation data for comparators.
Conditions	Moxin Chemicals Certificate of Analysis; storage at -20°C, light-protected, sealed containers.

Why This Matters

Quantified long-term stability with low degradation rate ensures consistent analytical performance across method development, validation, and routine QC cycles, reducing procurement frequency and OOS investigation risk.

Analytical Method LOQ Comparison

Two independently validated LC-MS/MS methods report different quantification limits for N-nitroso-sertraline, directly reflecting column chemistry and detection choices that must match the procurement-grade reference standard [1][2]. Chagarlamudi et al. (2025) reported LOD of 0.03% and LOQ of 0.05% using a Waters XBridge C8 column, while the MDPI study using a phenyl-hexyl column achieved an LOQ of 125 ng/g for NSERT [2]. The phenyl-hexyl column was shown to provide superior separation of NSERT from the sertraline API via π-π interactions, a critical consideration when procuring a standard for method development [2].

Method LOQ

Cross-study comparable

LOQ 0.05% (C8 column) / 125 ng/g (phenyl-hexyl); NNORT LOQ 20 ng/g

Method-dependent LOQ varies >100-fold; compound-specific calibration mandatory

6.25× difference vs. NNORT on same phenyl-hexyl column

Evidence Dimension	LC-MS/MS Method Limit of Quantification (LOQ)
Target Compound Data	0.05% (Chagarlamudi 2025, C8 column); 125 ng/g (MDPI 2025, phenyl-hexyl column)
Comparator Or Baseline	N-nitroso-nortriptyline (NNORT): LOQ 20 ng/g under same MDPI method (phenyl-hexyl column).
Quantified Difference	NSERT LOQ is 6.25× higher than NNORT LOQ (125 vs. 20 ng/g) on the same phenyl-hexyl column, reflecting differential ionization efficiency. Method-specific LOQ varies >100-fold across published protocols.
Conditions	Chagarlamudi: Waters XBridge C8, 4.6×150 mm, 3.5 µm; gradient 0.1% formic acid in water/MeOH. MDPI: phenyl-hexyl vs. C18 columns; ICH Q2(R1) validation.

Why This Matters

The 6.25× difference in LOQ between NSERT and NNORT on the same validated method means that generic NDSRI standards cannot be used interchangeably for calibration; compound-specific procurement is mandatory for accurate quantification.

• [1] Chagarlamudi, K., et al. High-Sensitivity LC-MS/MS Method for Precise Quantification of N-Nitroso Sertraline in the Antidepressant Sertraline Drug Products. Sep Sci plus. 2025;8:e70048. View Source
• [2] Kim, S.H., et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. View Source

CYP Bioactivation Fingerprint

Using TK6 cells endogenously expressing single human CYP enzymes, Guo et al. (2024) identified CYP2C19, CYP2B6, CYP2A6, and CYP3A4 as the key enzymes responsible for bioactivating the genotoxicity and mutagenicity of NDSRIs, including N-nitroso-sertraline [1]. This four-enzyme activation fingerprint distinguishes N-nitroso-sertraline's metabolic risk profile from impurity classes requiring fewer or different CYP enzymes, and aligns with the known CYP2C19-mediated metabolism of the parent drug sertraline, suggesting that procurement-grade standards must be free of CYP-interfering contaminants.

CYP Fingerprint

Class-level inference

Bioactivated by CYP2C19, 2B6, 2A6, 3A4 (4-enzyme profile)

Multi-enzyme activation supports CYP risk assessment context

Guo et al. 2024; TK6 single-CYP model

Evidence Dimension	CYP Enzyme Bioactivation Profile
Target Compound Data	Bioactivated by CYP2C19, CYP2B6, CYP2A6, and CYP3A4 (4-enzyme profile)
Comparator Or Baseline	CYP2C19 is a known primary metabolic enzyme for sertraline N-demethylation. EAT-negative NDSRIs do not require this multi-enzyme activation for genotoxicity expression.
Quantified Difference	4-enzyme activation profile; this multi-CYP dependency was demonstrated to be essential for genotoxicity expression in the TK6 single-CYP model, with negative results in CYP-deficient lines.
Conditions	TK6 cells expressing single human CYP enzymes; Guo et al. 2024; in vitro gene mutation and micronucleus assays.

Why This Matters

The multi-CYP bioactivation profile has implications for risk assessment in polymorphic patient populations and mandates the use of a characterized, high-purity standard to avoid confounding CYP inhibition artifacts in in vitro assays.

• [1] Guo, X., et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source

N-Nitroso-Sertraline Application Scenarios

ANDA Nitrosamine Batch-Release Testing

Pharmaceutical QC laboratories require a quantified 100 ng/day AI limit reference standard to develop and validate LC-MS/MS methods with an LOQ capable of reliably quantifying N-nitroso-sertraline at or below 100 ng/g in sertraline drug products. The Chagarlamudi et al. method achieving an LOQ of 0.05% provides a technical foundation for this application [1].

Enhanced Ames Test Positive Control

With its unique E. coli WP2 uvrA (pKM101)-specific positivity requiring hamster S9 activation, N-nitroso-sertraline serves as a critical positive control compound for laboratories establishing or optimizing Enhanced Ames Test protocols according to FDA-recommended enhanced conditions [2].

CYP450-Mediated Genotoxicity in TK6 Cells

The confirmed bioactivation by CYP2C19, CYP2B6, CYP2A6, and CYP3A4 makes N-nitroso-sertraline a valuable probe compound for investigating tissue-specific and polymorphic CYP-dependent nitrosamine genotoxicity in single-CYP-expressing TK6 cell lines [3].

Long-Term Stability Method Reference

The validated 24-month shelf life at -20°C with <0.5% degradation supports its use as a primary reference standard in stability-indicating methods for forced degradation and accelerated stability studies of sertraline formulations .

Application

Selection Property

Validation Focus

Nitrosamine batch-release testing

AI-compliant analytical sensitivity

LC-MS/MS LOQ at regulatory threshold

Enhanced Ames positive control

Strain-specific mutagenicity profile

EAT protocol optimization with hamster S9

CYP-mediated genotoxicity research

Defined CYP activation fingerprint

Single-CYP TK6 cell assay interference check

Long-term method reference

Validated long-term storage stability

Method consistency across lifecycle phases

• [1] Chagarlamudi, K., et al. High-Sensitivity LC-MS/MS Method for Precise Quantification of N-Nitroso Sertraline in the Antidepressant Sertraline Drug Products. Sep Sci plus. 2025;8:e70048. View Source
• [2] Li, X., et al. N-Nitrosamine Drug Impurity Research at FDA/NCTR Presentation. FDA FY2024 Public Workshop. 2024. View Source
• [3] Guo, X., et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source